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Compound of Interest

Compound Name: Cy3 DBCO

Cat. No.: B6292519 Get Quote

For researchers, scientists, and drug development professionals, adherence to stringent safety

protocols is paramount, extending to the proper disposal of all laboratory reagents. This guide

provides essential, immediate safety and logistical information for the proper disposal of Cy3
DBCO, a fluorescent probe used in copper-free click chemistry.[1][2] Following these

procedures is critical for operational safety, environmental protection, and regulatory

compliance.

Immediate Safety and Handling Precautions
Before handling Cy3 DBCO, it is crucial to consult the product-specific Safety Data Sheet

(SDS) for detailed information on potential hazards.[3][4] Always wear appropriate personal

protective equipment (PPE), including safety glasses with side shields, chemical-resistant

gloves (such as nitrile), and a laboratory coat.[5] Handle the compound in a well-ventilated area

or under a chemical fume hood, especially when dealing with the solid powder to avoid dust

formation. In case of a spill, absorb any liquid with an inert material and collect all contaminated

materials into a designated, sealed container for disposal.[6]

Step-by-Step Disposal Protocol for Cy3 DBCO
The recommended procedure for disposing of Cy3 DBCO is to treat it as hazardous chemical

waste. This ensures the highest level of safety and compliance with institutional and local

regulations. Do not dispose of Cy3 DBCO, in either solid or solution form, down the drain or in

the regular trash.[7][8][9]
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Waste Identification and Segregation:

Consult your institution's Environmental Health and Safety (EHS) guidelines to determine

the specific hazardous waste classification for Cy3 DBCO.[7][10]

Segregate Cy3 DBCO waste from other chemical waste streams to prevent inadvertent

reactions.[8] Keep solid and liquid waste in separate, designated containers.

Containerization:

Use a chemically compatible, leak-proof container with a secure, tight-fitting lid for waste

collection.[7][8] High-density polyethylene (HDPE) containers are often a suitable choice.

Ensure the container is in good condition and clearly labeled.

Labeling:

Affix a "Hazardous Waste" label to the container.[8][10][11]

Clearly write the full chemical name, "Cy3 DBCO," and its CAS number (1782950-79-1)

on the label.[1][2][12]

If the waste is a solution, indicate all components and their approximate concentrations.

Storage:

Store the sealed waste container in a designated and clearly marked satellite

accumulation area (SAA) until it is ready for pickup.[7]

The storage area should have secondary containment to capture any potential leaks.[8]

Keep the waste container closed at all times, except when adding waste.[8][10]

Disposal:

Arrange for the collection of the hazardous waste through your institution's EHS

department or a licensed waste disposal contractor.[7][11]
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Cy3 DBCO Chemical and Physical Properties
The following table summarizes key quantitative data for Cy3 DBCO.

Property Value

CAS Number 1782950-79-1[1][2][12]

Molecular Weight 983.18 g/mol [1][2][12]

Appearance Red solid[1][2]

Solubility Water, DMSO, DMF[1][2]

Excitation Maximum 553-555 nm[1][13]

Emission Maximum 569-580 nm[1][13]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Cy3
DBCO waste.
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Caption: Workflow for the proper disposal of Cy3 DBCO waste.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of Cy3 DBCO, minimizing risks to themselves and the environment. Always prioritize

your institution's specific EHS guidelines, as they are tailored to your local regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. vectorlabs.com [vectorlabs.com]

2. vectorlabs.com [vectorlabs.com]

3. abpbio.com [abpbio.com]

4. DBCO-Cy3 - Immunomart [immunomart.com]

5. benchchem.com [benchchem.com]

6. chemscene.com [chemscene.com]

7. benchchem.com [benchchem.com]

8. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

9. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

10. campussafety.lehigh.edu [campussafety.lehigh.edu]

11. ehs.weill.cornell.edu [ehs.weill.cornell.edu]

12. file.medchemexpress.com [file.medchemexpress.com]

13. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for Cy3 DBCO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6292519#cy3-dbco-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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